Cas no 156192-11-9 (Amphidinolide L)

• Product Name: Amphidinolide L
• CAS No: 156192-11-9
• MF: C₃₂H₅₀O₈
• MW: 562.734611034393
• CID: 151885
• Update Time: 2024-03-01

Amphidinolide L Chemical and Physical Properties

Names and Identifiers

• 3,12,29-Trioxatricyclo[23.3.1.011,13]nonacosa-5,9,18-trien-4-one,22,24,25,26-tetrahydroxy-5,15,19,20,27-pentamethyl-17-methylene- (9CI)
• AmphidinolideL
• 3,12,29-Trioxatricyclo[23.3.1.011,13]nonacosa-5,9,18-trien-4-one,22,24,25,26-tetrahydroxy-5,15,19,20,27-pentamethyl-17-methyl
• Amphidinolide L
• CID 100959884
• 3,12,29-Trioxatricyclo[23.3.1.011,13]nonacosa-5,9,18-trien-4-one, 22,24,25,26-tetrahydroxy-5,15,19,20,27-pentamethyl-17-methylene- (9CI)

• Inchi： 1S/C32H50O8/c1-19-12-20(2)14-28-27(39-28)11-9-7-8-10-21(3)31(36)38-18-26-16-24(6)30(35)32(37,40-26)29(34)17-25(33)15-23(5)22(4)13-19/h9-11,13,20,23-30,33-35,37H,1,7-8,12,14-18H2,2-6H3/b11-9+,21-10+,22-13+
• InChI Key： XQZVEXUXKCJAIP-SSDFMNQPSA-N
• SMILES： O1C2COC(C(C)=CCCC=CC3C(CC(C)CC(=C)C=C(C)C(C)CC(CC(C1(C(C(C)C2)O)O)O)O)O3)=O |c:20,t:6,10|

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 970
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 725.0±60.0 °C(Predicted)
• pka: 12.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues